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Compound of Interest

Compound Name: 1,3-Oxathiole

Cat. No.: B12646694

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1,3-Oxathiole in a laboratory setting. Given the limited availability
of a specific Safety Data Sheet (SDS) for 1,3-Oxathiole, this guidance is based on the known
hazards of structurally similar compounds, such as 1,3-Oxathiolane. It is imperative to handle
1,3-Oxathiole with a high degree of caution, assuming it may possess significant hazards.

Immediate Safety Information

Assume 1,3-Oxathiole is a flammable liquid that is harmful if swallowed, inhaled, or comes into
contact with skin. It is also presumed to cause serious eye irritation and skin irritation, and may
lead to respiratory irritation.

Hazard Identification and Classification

The following table summarizes the potential hazards associated with 1,3-Oxathiole, based on
data for 1,3-Oxathiolane.
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Hazard Class GHS Hazard Statement

Flammable liquids H226:

Flammable liquid and vapor[1]

Acute toxicity, oral H302:

Harmful if swallowed[1]

Acute toxicity, dermal H312:

Harmful in contact with skin[1]

Skin corrosion/irritation H315:

Causes skin irritation[1]

Serious eye damage/eye irritation H319:

Causes serious eye irritation[1]

Acute toxicity, inhalation H332:

Harmful if inhaled[1]

Specific target organ toxicity, single exposure H335:

May cause respiratory irritation[1]

Personal Protective Equipment

(PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure.

Protection Type Specification

Standard

Safety goggles with side- Conforming to EN 166 (EU) or

Eye/Face Protection ) )
shields or a face shield.

NIOSH (US) approved.[2]

Chemically resistant gloves

(e.g., nitrile, neoprene).

Skin Protection flame-resistant lab coat

A

or Inspect gloves before use.

impervious clothing should be

worn.[2]

If ventilation is inadequate or
for spill response, use a full- NIOSH (US) or CEN (EU)

face respirator with appropriate  approved.[2]

Respiratory Protection

cartridges.

Operational Plan: Step-by-Step Handling

Procedures

This section provides a procedural workflow for the safe handling of 1,3-Oxathiole.
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» Preparation and Precautionary Measures:

o

Ensure a chemical fume hood is operational and available.

[¢]

Locate the nearest eyewash station and safety shower.

[¢]

Inspect all PPE for integrity before use.

[e]

Have spill control materials readily accessible.

e Handling the Chemical:

Conduct all work in a well-ventilated chemical fume hood.

[¢]

[¢]

Avoid direct contact with skin, eyes, and clothing.

[e]

Prevent the formation of vapors and aerosols.

o

Use non-sparking tools and equipment to prevent ignition sources.

[¢]

Keep the container tightly closed when not in use.
e Storage:
o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.
o Keep containers tightly sealed.
o Store away from incompatible materials such as strong oxidizing agents.
Disposal Plan
All waste containing 1,3-Oxathiole must be treated as hazardous waste.
e Chemical Waste:

o Collect all unused 1,3-Oxathiole and any materials contaminated with it in a designated,
labeled, and sealed hazardous waste container.
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o Do not dispose of 1,3-Oxathiole down the drain.

e Contaminated PPE:

o Dispose of used gloves and other contaminated disposable PPE as hazardous waste.

o Non-disposable contaminated clothing should be decontaminated by a professional

service before reuse.

Emergency Procedures

Situation

Action

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert, non-combustible
material (e.g., sand, earth) and place itin a
suitable container for disposal. Ventilate the
area and wash the spill site after material pickup

is complete.
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Workflow for Safe Handling of 1,3-Oxathiole

Safe Handling Workflow for 1,3-Oxathiole

Preparation

Inspect and Don PPE

(Goggles, Gloves, Lab Coat)

Verify Fume Hood Operation

\

Locate Emergency Equipment
(Eyewash, Shower, Spill Kit)

Proceed to Handling

Handling
\/

Work in Fume Hood

Transfer Chemical Carefully

\

Keep Container Sealed

End of Experiment

Dis;i;)sal

Collect Chemical Waste
in Labeled Container

Dispose of Contaminated PPE
as Hazardous Waste

Final Steps

Post-Handling
Y

Decontaminate Work Area

\

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of 1,3-Oxathiole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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